2,4-Dimethylphenyl 5-bromonicotinate

• Molecular Formula: C14H12BrNO2
• Molecular Weight: 306.15 g/mol
• IUPAC Name: (2,4-dimethylphenyl) 5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C14H12BrNO2/c1-9-3-4-13(10(2)5-9)18-14(17)11-6-12(15)8-16-7-11/h3-8H,1-2H3
• InChI Key: WAMHBLUMDBLDKN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC(=CN=C2)Br)C
• solubility: 6.8 [ug/mL]

Description

2,4-Dimethylphenyl 5-bromonicotinate is a brominated nicotinic acid derivative featuring a 2,4-dimethylphenyl ester group.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds are structurally or functionally relevant for comparison:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Applications/Properties	References
2,4-Dimethylphenyl 5-bromonicotinate	C₁₄H₁₃BrNO₂*	~322.17*	5-bromopyridine, 2,4-dimethylphenyl ester	Synthetic intermediate, potential UV stabilizer	Inferred
Methyl 5-bromonicotinate	C₇H₆BrNO₂	216.03	5-bromopyridine, methyl ester	Building block for organic synthesis
Ethyl 2-(benzylamino)-5-bromonicotinate	C₁₅H₁₅BrN₂O₂	335.20	5-bromopyridine, ethyl ester, benzylamino	Pharmaceutical intermediate
4,6-Bis-(2,4-dimethylphenyl)-2-(2-hydroxy-4-octyloxyphenyl)-s-triazine	C₄₃H₄₈N₃O₃	690.86	s-triazine core, multiple aryl substituents	UV absorber in polymers

*Estimated based on structural analogy.

Key Comparative Analysis

Lipophilicity and Solubility :

• The 2,4-dimethylphenyl ester group in the target compound increases lipophilicity compared to methyl (logP ~1.5–2.0) or ethyl esters (logP ~2.0–2.5). This property may enhance compatibility with hydrophobic environments, such as polymer matrices in UV stabilizers .
• In contrast, the s-triazine derivatives (e.g., 4,6-bis-(2,4-dimethylphenyl)-2-(2-hydroxy-4-octyloxyphenyl)-s-triazine) exhibit even higher molecular weights (>600 Da) and extended conjugation, optimizing UV absorption in the 300–400 nm range .

Reactivity and Stability :

• The bromine atom in nicotinate esters enables cross-coupling reactions (e.g., Suzuki-Miyaura), making these compounds valuable in synthesizing biaryl structures. The steric bulk of the 2,4-dimethylphenyl group may slow reaction kinetics compared to smaller esters (e.g., methyl) .
• s-Triazine derivatives lack bromine but rely on hydroxyl and alkoxy groups for UV absorption and radical scavenging, providing thermal stability up to 300°C in polymer applications .

Applications: Methyl 5-bromonicotinate is primarily a synthetic intermediate due to its low molecular weight and ease of functionalization . The target compound’s aryl ester and bromine may position it as a dual-purpose intermediate for pharmaceuticals and a UV stabilizer, though direct evidence is lacking.